Cas no 1021249-13-7 (1-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-(3,4,5-trimethoxyphenyl)urea)

• Product Name: 1-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-(3,4,5-trimethoxyphenyl)urea
• CAS No: 1021249-13-7
• MF: C₂₁H₂₅N₇O₄
• MW: 439.467703580856
• CID: 6042353
• PubChem ID: 42111817
• Update Time: 2025-08-02

1-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-(3,4,5-trimethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-(3,4,5-trimethoxyphenyl)urea
• 1-[2-[[6-(pyridin-2-ylamino)pyridazin-3-yl]amino]ethyl]-3-(3,4,5-trimethoxyphenyl)urea
• 1021249-13-7
• 1-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)-3-(3,4,5-trimethoxyphenyl)urea
• VU0638357-1
• AKOS024502072
• F5235-0095

• Inchi： 1S/C21H25N7O4/c1-30-15-12-14(13-16(31-2)20(15)32-3)25-21(29)24-11-10-23-18-7-8-19(28-27-18)26-17-6-4-5-9-22-17/h4-9,12-13H,10-11H2,1-3H3,(H,23,27)(H,22,26,28)(H2,24,25,29)
• InChI Key： CFKRVXBXHFXZPC-UHFFFAOYSA-N
• SMILES： N(CCNC1=NN=C(NC2=NC=CC=C2)C=C1)C(NC1=CC(OC)=C(OC)C(OC)=C1)=O

Computed Properties

• Exact Mass: 439.19680230g/mol
• Monoisotopic Mass: 439.19680230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-(3,4,5-trimethoxyphenyl)urea

Comprehensive Profile of 1-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-(3,4,5-trimethoxyphenyl)urea (CAS No. 1021249-13-7)

The compound 1-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-(3,4,5-trimethoxyphenyl)urea (CAS No. 1021249-13-7) is a structurally intricate small molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique scaffold combines a pyridazine core with a pyridine moiety and a trimethoxyphenyl group, making it a promising candidate for targeting protein-protein interactions and kinase inhibition. Researchers are particularly interested in its potential applications in oncology and inflammatory diseases, aligning with current trends in precision medicine and targeted therapies.

One of the most searched questions in scientific databases revolves around the synthetic pathway of CAS 1021249-13-7. The compound is typically synthesized via multi-step organic reactions, including nucleophilic substitution and urea formation. The pyridazine-pyridine linkage is critical for its bioactivity, as demonstrated in recent structure-activity relationship (SAR) studies. These studies highlight how modifications to the trimethoxyphenyl group can influence binding affinity to specific biological targets, such as tubulin or kinase enzymes, which are hot topics in cancer research.

Another trending discussion involves the solubility and formulation challenges of 1-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-(3,4,5-trimethoxyphenyl)urea. Due to its hydrophobic trimethoxyphenyl segment, researchers are exploring nanoemulsions and liposomal delivery systems to enhance its bioavailability—a key concern in pharmaceutical development. This aligns with the growing demand for drug delivery innovations in the era of biologics and personalized medicine.

From a mechanistic perspective, the compound’s ability to disrupt cell signaling pathways has been a focal point. Preliminary data suggest it may inhibit angiogenesis by targeting VEGFR-2, a receptor implicated in tumor growth. Such findings resonate with the broader scientific community’s interest in anti-angiogenic agents, a frequently searched term in oncology forums. Additionally, its urea linker provides hydrogen-bonding capabilities, which are essential for molecular recognition in enzyme inhibition.

In summary, CAS 1021249-13-7 represents a versatile chemical entity with multifaceted applications. Its design leverages contemporary medicinal chemistry principles, while its potential therapeutic uses address pressing needs in cancer and inflammatory disease research. As investigations continue, this compound may emerge as a cornerstone in next-generation small-molecule therapeutics.